Cas no 142356-35-2 (Carbamic acid, (8-bromooctyl)-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, (8-bromooctyl)-, 1,1-dimethylethyl ester
• CAS No: 142356-35-2
• MF: C₁₃H₂₆BrNO₂
• MW: 308.255043506622
• MDL: MFCD24473139
• CID: 3736086
• PubChem ID: 10357893
• Update Time: 2025-04-22

Carbamic acid, (8-bromooctyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (8-bromooctyl)-, 1,1-dimethylethyl ester
• tert-Butyl N-(8-bromooctyl)carbamate
• N-Boc-8-bromooctan-1-amine
• Carbamic acid, N-(8-bromooctyl)-, 1,1-dimethylethyl ester
• tert-Butyl (8-bromooctyl)carbamate
• tert-Butyl N-(8-bromooctyl)carbamate ISO 9001：2015 REACH
• N-BOC-8-amino-1-bromooctane
• DB-173477
• 1,1-Dimethylethyl N-(8-bromooctyl)carbamate
• CS-0043308
• N-BOC-8-BROMOOCTYLAMINE
• BS-44786
• MFCD24473139
• DTXSID601263522
• A1-00725
• SCHEMBL7292779
• tert-Butyl(8-bromooctyl)carbamate
• Tert-butylN-(8-bromooctyl)carbamate
• 142356-35-2
• XBDSVMQPKSQVMH-UHFFFAOYSA-N
• FT165565
• 889-214-0
• DTXCID401694197

• MDL： MFCD24473139
• Inchi： 1S/C13H26BrNO2/c1-13(2,3)17-12(16)15-11-9-7-5-4-6-8-10-14/h4-11H2,1-3H3,(H,15,16)
• InChI Key： XBDSVMQPKSQVMH-UHFFFAOYSA-N
• SMILES： BrCCCCCCCCNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 307.11469g/mol
• Monoisotopic Mass: 307.11469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 38.3Ų